Cas no 1052707-05-7 ((S,S)-(-)-1,2-Bis(2,3,4,5,6-pentafluorophenyl)-1,2-ethanediamine dihydrochloride)

• Product Name: (S,S)-(-)-1,2-Bis(2,3,4,5,6-pentafluorophenyl)-1,2-ethanediamine dihydrochloride
• CAS No: 1052707-05-7
• MF: C₁₄H₈Cl₂F₁₀N₂
• MW: 465.116756439209
• CID: 3041486
• PubChem ID: 73995083
• Update Time: 2025-06-12

(S,S)-(-)-1,2-Bis(2,3,4,5,6-pentafluorophenyl)-1,2-ethanediamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (S,S)-(-)-1,2-Bis(2,3,4,5,6-pentafluorophenyl)-1,2-ethanediamine dihydrochloride
• 1052707-05-7

• Inchi： 1S/C14H6F10N2.2ClH/c15-3-1(4(16)8(20)11(23)7(3)19)13(25)14(26)2-5(17)9(21)12(24)10(22)6(2)18;;/h13-14H,25-26H2;2*1H/t13-,14-;;/m0../s1
• InChI Key： JXHUHXWIKZGKIE-AXEKQOJOSA-N
• SMILES： [C@@H](C1=C(F)C(F)=C(F)C(F)=C1F)(N)[C@H](C1=C(F)C(F)=C(F)C(F)=C1F)N.[H]Cl.[H]Cl

Computed Properties

• Exact Mass: 463.9904853g/mol
• Monoisotopic Mass: 463.9904853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 413
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52Ų

(S,S)-(-)-1,2-Bis(2,3,4,5,6-pentafluorophenyl)-1,2-ethanediamine dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (S,S)-(-)-1,2-Bis(2,3,4,5,6-pentafluorophenyl)-1,2-ethanediamine dihydrochloride

Introduction to (S,S)-(-)-1,2-Bis(2,3,4,5,6-pentafluorophenyl)-1,2-ethanediamine Dihydrochloride (CAS No. 1052707-05-7)

(S,S)-(-)-1,2-Bis(2,3,4,5,6-pentafluorophenyl)-1,2-ethanediamine dihydrochloride, identified by the CAS number 1052707-05-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules known for their unique structural and functional properties, making it a subject of intense study in medicinal chemistry. The presence of multiple fluorine atoms in its aromatic rings imparts distinct electronic and steric characteristics, which are pivotal in modulating its interactions with biological targets.

The< strong> molecular structure of this compound features two< strong> pentafluorophenyl groups attached to a central ethanediamine backbone. This arrangement creates a highly polar and electronically rich molecule, which is conducive to various chemical modifications and biological applications. The< strong> dihydrochloride salt form enhances its solubility in aqueous systems, facilitating its use in solution-based experiments and formulations.

In recent years, there has been growing interest in the< strong> pharmacological potential of this compound. Its unique scaffold has been explored for its ability to interact with enzymes and receptors involved in critical biological pathways. One of the most promising areas of research is its application in the development of< strong> anticancer agents. Studies have indicated that the< strong> pentafluorophenyl moieties can act as effective electron-withdrawing groups, influencing the reactivity and binding affinity of the molecule towards target proteins.

Recent publications have highlighted the< strong> synthetic methodologies employed to produce this compound with high enantiomeric purity. The< strong>(S,S)-configuration is particularly significant as it dictates the stereochemical interactions between the molecule and its biological targets. Advances in asymmetric synthesis have enabled researchers to obtain enantiomerically pure forms of this compound, which is crucial for elucidating structure-activity relationships (SARs) and optimizing drug-like properties.

The< strong> computational chemistry approach has also played a pivotal role in understanding the behavior of this compound. Molecular modeling studies have provided insights into its binding mode with various protein targets, including kinases and transcription factors. These simulations have helped in rationalizing the observed biological activities and guiding the design of more potent derivatives.

In addition to its< strong anticancer applications, this compound has shown promise in other therapeutic areas. Research has explored its potential as a< strong antiviral agent, particularly against RNA viruses. The electron-withdrawing nature of the< strong pentafluorophenyl groups has been hypothesized to disrupt viral replication mechanisms by interfering with essential enzymatic processes.

The< strong pharmacokinetic profile of (S,S)-(-)-1,2-Bis(2,3,4,5,6-pentafluorophenyl)-1,2-ethanediamine dihydrochloride is another area of active investigation. Studies have focused on optimizing its absorption, distribution, metabolism, and excretion (ADME) properties to enhance bioavailability and reduce toxicity. The solubility imparted by the dihydrochloride salt form has been particularly advantageous in formulating oral and injectable dosage forms.

The< strong role of fluorine atoms in modulating pharmacological activity cannot be overstated. Fluorine substitution is a well-established strategy in drug design due to its ability to influence metabolic stability, binding affinity, and cell membrane permeability. In this compound, the presence of five fluorine atoms per aromatic ring provides a robust framework for such modifications.

Emerging evidence suggests that this compound may also exhibit< strong anti-inflammatory properties. In preclinical studies, it has demonstrated the ability to inhibit key pro-inflammatory cytokines and enzymes. This finding opens up new avenues for exploring its therapeutic potential in chronic inflammatory diseases.

The< strong synthetic challenges associated with this compound are significant but not insurmountable. The introduction of multiple fluorine atoms requires precise control over reaction conditions to avoid unwanted side products. However, advancements in fluorination techniques have made it possible to synthesize this molecule with high yield and purity.

In conclusion,< strong (S,S)-(-)-1,2-Bis(2,3,4,5,6-pentafluorophenyl)-1,2-ethanediamine dihydrochloride (CAS No. 1052707-05-7) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of electronic and steric features makes it a valuable tool for researchers exploring new frontiers in medicinal chemistry. As ongoing studies continue to uncover its multifaceted biological activities and optimize its pharmacological properties,< strong this compound holds great promise for future clinical applications.